Cas no 68682-02-0 (rac 8-Prenylnaringenin)

• Product name: rac 8-Prenylnaringenin
• CAS No: 68682-02-0
• MF: C₂₀H₂₀O₅
• MW: 340.369806289673
• MDL: MFCD21364781
• CID: 392743
• PubChem ID: 509245

rac 8-Prenylnaringenin Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2,3-dihydro-5,7-dihydroxy-2-(4-hydroxyphenyl)-8-(3-methyl-2-butenyl)-
• rac 8-Prenylnaringenin
• (+/-)-8-PRENYLNARINGENIN
• rac 8-Prenylnaringen
• 5,7-dihydroxy-2-(4-hydroxyphenyl)-8-(3-methylbut-2-enyl)-2,3-dihydrochromen-4-one
• ( inverted exclamation markA)-8-Prenylnaringenin
• 4H-1-Benzopyran-4-one, 2,3-dihydro-5,7-dihydroxy-2-(4-hydroxyphenyl)-8-(3-methyl-2-butenyl)-
• SCHEMBL147316
• FT-0674028
• CHEBI:188606
• 5,7-dihydroxy-2-(4-hydroxyphenyl)-8-(3-methylbut-2-en-1-yl)-3,4-dihydro-2H-1-benzopyran-4-one
• 68682-02-0
• HMS2268K23
• DTXSID00333502
• EN300-7494193
• CHEMBL460647
• MLS001360619
• CS-0090559
• FT-0700670
• BDBM50114930
• sophoraflavanone B (8-prenylnaringenin)
• SMR000470939
• 8-isopentenylnaringenin
• Sophoraflavanone B
• MFCD00272175
• AKOS024282431
• 8-renylnaringenin
• 5,7-dihydroxy-2-(4-hydroxyphenyl)-8-(3-methylbut-2-enyl)chroman-4-one
• HY-126109
• MLS000697601
• LMPK12140279
• (+/-)-8-Prenylnaringenin, Plant-derived estrogen receptor ligand
• GLXC-15536
• DA-67092
• 2,3-Dihydro-5,7-dihydroxy-2-(4-hydroxyphenyl)-8-(3-methyl-2-buten-1-yl)-4H-1-benzopyran-4-one; 8-isopentenylnaringenin; (+/-)-8-Prenylnaringenin; (+/-)-2,3-Dihydro-5,7-dihydroxy-2-(4-hydroxyphenyl)-8-(3-methyl-2-butenyl)-4H-1-benzopyran-4-one;

• MDL： MFCD21364781
• Inchi： InChI=1S/C20H20O5/c1-11(2)3-8-14-15(22)9-16(23)19-17(24)10-18(25-20(14)19)12-4-6-13(21)7-5-12/h3-7,9,18,21-23H,8,10H2,1-2H3
• InChI Key： LPEPZZAVFJPLNZ-UHFFFAOYSA-N
• SMILES： CC(=CCC1=C2C(=C(C=C1O)O)C(=O)CC(O2)C3=CC=C(C=C3)O)C

Computed Properties

• Exact Mass: 340.13100
• Monoisotopic Mass: 340.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 86.99000
• LogP: 4.01860

rac 8-Prenylnaringenin Security Information

• WGK Germany：3
• Safety Instruction： 22-24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 8-prenylated flavanones

Additional information on rac 8-Prenylnaringenin

Rac 8-Prenylnaringenin (CAS No: 68682-02-0)

Rac 8-Prenylnaringenin is a naturally occurring prenylated flavonoid, with the CAS registry number 68682-02-0. This compound has garnered significant attention in recent years due to its diverse biological activities and potential applications in the fields of pharmacology, nutrition, and cosmetics. Derived from the prenyl group, which is a common structural feature in various bioactive compounds, rac 8-prenylnaringenin exhibits unique properties that make it a subject of extensive research.

The chemical structure of rac 8-prenylnaringenin consists of a flavonoid backbone with a prenyl group attached at the 8th position. This structural feature not only enhances its stability but also contributes to its bioavailability. Recent studies have highlighted its role as a potent antioxidant, anti-inflammatory agent, and potential modulator of cellular signaling pathways. These findings have positioned rac 8-prenylnaringenin as a promising candidate for drug development and functional food ingredients.

One of the most compelling aspects of rac 8-prenylnaringenin is its ability to interact with cellular receptors, particularly the estrogen receptor (ER). Research indicates that it may act as an estrogen receptor modulator, which could have implications for treating conditions such as osteoporosis, cardiovascular diseases, and certain types of cancer. Additionally, its anti-inflammatory properties have been explored in the context of chronic inflammatory diseases like arthritis and neurodegenerative disorders.

Recent advancements in analytical techniques have enabled scientists to better understand the pharmacokinetics and bioavailability of rac 8-prenylnaringenin. Studies using high-performance liquid chromatography (HPLC) and mass spectrometry have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profile. These studies are crucial for optimizing its use in therapeutic applications and ensuring safety profiles.

In terms of applications, rac 8-prenylnaringenin has shown potential in the cosmetic industry due to its skin protective properties. It has been demonstrated to reduce oxidative stress in skin cells, thereby mitigating signs of aging and photodamage. Furthermore, its anti-inflammatory effects make it a valuable ingredient in formulations targeting acne and other inflammatory skin conditions.

The global market for natural bioactive compounds is witnessing significant growth, driven by increasing consumer demand for safe and effective products. Within this landscape, rac 8-prenylnaringenin stands out as a versatile compound with applications across multiple industries. Its ability to be derived from natural sources further enhances its appeal in health-conscious markets.

Looking ahead, ongoing research is focused on enhancing the bioavailability of rac 8-prenylnaringenin through novel delivery systems such as nanoparticles and liposomal formulations. These innovations aim to maximize its therapeutic potential while minimizing any potential side effects.

In conclusion, rac 8-prenylnaringenin (CAS No: 68682-02-0) is a multifaceted compound with immense potential in various fields. Its unique chemical structure, coupled with its diverse biological activities, positions it as a key player in future advancements in medicine and beyond.